Cas no 2034570-33-5 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 2034570-33-5
• MF: C₂₁H₂₃N₃O₂S₂
• MW: 413.556222200394
• CID: 6212016
• PubChem ID: 119106058
• Update Time: 2025-10-31

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-2-(methylsulfanyl)phenylethanediamide
• N1-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-N2-(2-(methylthio)phenyl)oxalamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-N'-(2-methylsulfanylphenyl)oxamide
• F6571-0419
• 2034570-33-5
• AKOS026705180

• Inchi： 1S/C21H23N3O2S2/c1-24(2)17(15-13-28-18-10-6-4-8-14(15)18)12-22-20(25)21(26)23-16-9-5-7-11-19(16)27-3/h4-11,13,17H,12H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key： PUIUAONJEJRXBJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(CNC(C(NC1C=CC=CC=1SC)=O)=O)N(C)C

Computed Properties

• Exact Mass: 413.12316933g/mol
• Monoisotopic Mass: 413.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 115Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-2-(methylsulfanyl)phenylethanediamide

Compound CAS No. 2034570-33-5: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-2-(methylsulfanyl)phenylethanediamide

The compound with CAS number 2034570-33-5, known as N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-N'-2-(methylsulfanyl)phenylethanediamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of ethanediamides, which are derivatives of ethanedioic acid, and it features a complex structure incorporating a benzothiophene moiety, a dimethylamino group, and a methylsulfanyl substituent. The combination of these functional groups makes this compound unique and versatile in its chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiophene derivatives in the field of materials science, particularly in the development of advanced materials for electronic applications. The benzothiophene ring system is known for its aromatic stability and ability to participate in π-π interactions, which are crucial for designing materials with high conductivity and stability. In this compound, the benzothiophene moiety is further modified with a dimethylamino group, which introduces electron-donating properties, enhancing the molecule's ability to act as an electron-rich component in donor-acceptor systems. This makes it a promising candidate for use in organic semiconductors and light-emitting diodes (OLEDs), where such donor groups are essential for achieving efficient charge transport.

The presence of the methylsulfanyl group on the phenyl ring adds another layer of functionality to this compound. Sulfur-containing groups are known for their ability to modulate electronic properties and improve solubility in organic solvents. This feature is particularly advantageous in the synthesis of soluble polymers and small molecules for use in solution-processable electronic devices. Recent research has demonstrated that such modifications can significantly enhance the performance of organic photovoltaic (OPV) materials by improving charge separation and reducing recombination losses.

In terms of synthetic chemistry, the preparation of this compound involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. The synthesis begins with the preparation of the benzothiophene derivative, followed by nucleophilic substitution reactions to introduce the dimethylamino and methylsulfanyl groups. The final step involves coupling these intermediates through an amide bond formation reaction, which requires precise control over reaction conditions to ensure high yields and product purity.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug discovery programs targeting various therapeutic areas. The dimethylamino group contributes to the molecule's lipophilicity, which is often desirable for drug candidates aiming to cross biological membranes. Additionally, the sulfur-containing groups can act as bioisosteres or serve as sites for further functionalization to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have explored similar compounds as inhibitors of key enzymes involved in inflammatory pathways, suggesting that this compound could be developed into anti-inflammatory agents with improved efficacy and reduced side effects.

In conclusion, the compound CAS No. 2034570-33-5 represents a fascinating example of how advanced synthetic chemistry can yield molecules with multifaceted functionalities. Its unique structure combines aromatic stability with electron-donating and sulfur-containing groups, making it a valuable asset in both materials science and pharmacology. As research continues to uncover new applications for such compounds, it is likely that this molecule will play an increasingly important role in driving innovation across various scientific disciplines.